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Compound of Interest

Compound Name: 3-Hydroxypyruvate

Cat. No.: B1227823

Essential Safety and Handling Guide for 3-
Hydroxypyruvate

This guide provides immediate and essential safety protocols and logistical information for the
handling and disposal of 3-Hydroxypyruvate. It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Hazard Summary: 3-Hydroxypyruvic acid is classified as a hazardous substance. It is harmful if
swallowed and can cause chemical burns.[1][2] Ingestion may lead to serious health damage
or be fatal.[1] Direct contact with the eyes can cause severe damage, while skin contact can
result in chemical burns.[1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure when handling 3-Hydroxypyruvate. The
following table summarizes the recommended equipment.
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Chemical safety goggles or a
face shield.[3]

Protects against splashes that

could cause severe eye injury.

[1]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or butyl rubber).[3]
[4]

Prevents skin contact and

potential chemical burns.[1]

Body Protection

Laboratory coat or a chemical-
resistant gown that closes in
the back.[3][5][6]

Protects skin from
contamination by spills or

splashes.

Respiratory Protection

A NIOSH-approved respirator
is recommended if dust or

aerosols are generated.[3][6]

Prevents inhalation of the

substance.[1]

Foot Protection

Closed-toe shoes.[3]

Protects feet from spills.

Quantitative Data

Property

Value

Source

Appearance

White to pale beige crystalline
powder (solid).[2]

[2]

Molecular Formula C3H404 [7]
Molecular Weight 104.06 g/mol [7]
Melting Point 82.4°C [2]
Boiling Point 257.0 °C [2]
Solubility Soluble in water (50 g/L at 20 2]

°C).[2]

Storage Temperature

Refrigerate; some sources
recommend -20°C.[2][8][9]

[2]81el
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Experimental Protocol: Safe Handling of 3-
Hydroxypyruvate

This protocol outlines the step-by-step process for safely handling 3-Hydroxypyruvate in a

laboratory setting.

1. Preparation:

Ensure a safety shower and eyewash station are readily accessible.

Work in a well-ventilated area, preferably within a chemical fume hood.[10]
Don all required PPE as specified in the table above.

. Handling:

Avoid all personal contact, including the inhalation of any dust or vapors.[1]
Carefully weigh and transfer the chemical, avoiding the generation of dust.

Use equipment and containers made of compatible materials. Avoid mild steel, galvanized
steel, zinc, aluminum, or galvanized containers.[1]

. Storage:
Store 3-Hydroxypyruvate in its original, tightly sealed container.[1][2]

Keep in a cool, dry, and well-ventilated place, segregated from incompatible materials such
as alkalis, oxidizing agents, and strong bases.[1][10]

. Disposal:

All waste materials, including contaminated PPE and empty containers, must be disposed of
as hazardous waste.

Place waste in a suitable, clearly labeled container.[1]

Follow all local, state, and federal regulations for chemical waste disposal.[10]
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Emergency Procedures

First-Aid Measures:

» Skin Contact: Immediately flush the affected area with large amounts of water.[11][12]
Remove all contaminated clothing.[1][11]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[11][12] Seek immediate medical attention.[13]

 Inhalation: Move the individual to fresh air.[11][14] If breathing is difficult, provide respiratory
support.[15]

 Ingestion: Do NOT induce vomiting.[13] If the person is conscious, rinse their mouth with
water.[10] Seek immediate medical attention.[13]

Spill Management:

In the event of a spill, follow the established emergency protocol. The logical workflow for
responding to a chemical spill is illustrated in the diagram below.
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Chemical Spill Response Workflow

Evacuate Area & Alert Others

If safe to do so

Assess the Spill & Identify the Chemical

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Spill Debris into a Labeled Waste Container

Decontaminate the Area

Dispose of Waste According to Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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